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A definitive guide for researchers and engineers in selecting the optimal soft magnetic material

for their applications.

In the realm of magnetic materials, iron-nickel (Ni-Fe) and silicon-iron (Si-Fe) alloys stand out

for their exceptional soft magnetic properties, making them indispensable in a wide array of

electrical and electronic devices. The choice between these two material families often hinges

on a critical performance metric: magnetic loss. This guide provides a comprehensive

comparison of the magnetic losses in iron-nickel and silicon-iron laminations, supported by

experimental data and detailed testing methodologies, to aid researchers, scientists, and drug

development professionals in making informed material selection decisions.

Performance Comparison: Iron-Nickel vs. Silicon-
Iron
Iron-nickel alloys, often referred to by trade names such as Permalloy, are renowned for their

high initial permeability and low core losses, particularly at low to moderate flux densities and

higher frequencies. Silicon-iron alloys, commonly known as electrical steels, are the

workhorses of the electrical industry, prized for their high saturation magnetization and cost-

effectiveness, especially in applications operating at power frequencies (50/60 Hz).

The magnetic losses in these materials are primarily composed of two components: hysteresis

loss and eddy current loss. Hysteresis loss is inherent to the magnetic domain dynamics of the
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material, while eddy current loss arises from induced currents within the lamination and is

highly dependent on the material's electrical resistivity and the lamination thickness.

The addition of silicon to iron increases its electrical resistivity, which in turn significantly

reduces eddy current losses.[1] This makes silicon-iron a preferred choice for applications

where these losses are a dominant factor, such as in transformers and large rotating

machinery.[2] Conversely, the unique atomic ordering in iron-nickel alloys results in very low

magnetic anisotropy and magnetostriction, leading to exceptionally low hysteresis losses. This

characteristic is particularly advantageous in high-frequency applications and in sensitive

devices where minimal energy dissipation is critical.

Quantitative Data Summary
The following table summarizes the typical magnetic core losses for various grades of iron-

nickel and silicon-iron laminations under different magnetic frequencies and flux densities. This

data has been compiled from various manufacturer datasheets and research publications to

provide a direct comparison.
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Material
Grade

Compositio
n

Thickness
(mm)

Frequency
(Hz)

Flux
Density (T)

Core Loss
(W/kg)

Iron-Nickel

Alloys

78 Permalloy

(Ni78.5Fe21.

5)

~78% Ni,

22% Fe
0.1 400 0.5 ~1.5

1000 0.2 ~1.0

HyMu "80"

~80% Ni,

15% Fe, 5%

Mo

0.05 1000 0.1 ~0.5

10000 0.05 ~2.0

Silicon-Iron

Alloys

M-6 (Grain-

Oriented)

~3% Si, Bal.

Fe
0.27 60 1.5 ~1.12

60 1.7 ~1.63

M-19 (Non-

Oriented)

~2.5% Si,

Bal. Fe
0.47 60 1.5 ~3.6

400 1.0 ~20

6.5% Si-Fe

(Non-

Oriented)

6.5% Si, Bal.

Fe
0.1 1000 1.0 ~10

10000 0.5 ~50

Note: The presented values are typical and can vary depending on the specific manufacturing

process and heat treatment of the laminations.
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The accurate measurement of magnetic losses is crucial for the characterization and

comparison of soft magnetic materials. The Epstein frame test is a widely accepted standard

method for determining the AC magnetic properties of flat-rolled materials.

Epstein Frame Test (in accordance with ASTM
A343/A343M and IEC 60404-2)
Objective: To measure the specific total loss (core loss) of a magnetic material at a specified

frequency and flux density.

Apparatus:

Epstein Frame: A mutual inductor with primary and secondary windings, designed to hold a

test specimen of a specific geometry.

Test Specimen: A set of laminations, typically 280 mm long and 30 mm wide, cut from the

material under investigation. The strips are assembled into four equal stacks and placed in

the corners of the Epstein frame to form a closed magnetic circuit.

Power Source: A variable frequency and voltage AC power supply capable of providing a

sinusoidal waveform.

Measuring Instruments: A wattmeter to measure the power dissipated in the secondary

circuit, a voltmeter to measure the induced voltage in the secondary winding (from which flux

density is calculated), and an ammeter to measure the magnetizing current in the primary

winding.

Procedure:

Specimen Preparation: The test strips are cut to the specified dimensions, with half cut

parallel and half perpendicular to the rolling direction of the sheet to average out anisotropic

effects. The total mass of the specimen is accurately measured.

Test Setup: The prepared specimen is assembled in the Epstein frame, ensuring good

magnetic joints at the corners. The primary winding is connected to the AC power source,

and the secondary winding is connected to the voltmeter and the potential coil of the

wattmeter. The current coil of the wattmeter is connected in series with the primary winding.
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Demagnetization: Before each measurement at a new flux density, the specimen is

thoroughly demagnetized.

Measurement: The frequency of the power source is set to the desired value. The voltage is

then adjusted to induce the target magnetic flux density in the specimen. The wattmeter

reading (P), the secondary voltage (V), and the primary current (I) are recorded.

Calculation of Core Loss: The specific total loss (Pc) in Watts per kilogram (W/kg) is

calculated using the following formula:

Pc = P / m

where P is the power measured by the wattmeter and m is the mass of the test specimen in

kilograms.

Logical Relationship in Magnetic Loss Evaluation
The following diagram illustrates the key factors influencing the magnetic losses in iron-nickel

and silicon-iron laminations and the logical flow of their evaluation.
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Caption: Evaluation of Magnetic Losses in Ni-Fe vs. Si-Fe.
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Conclusion
The selection between iron-nickel and silicon-iron laminations is a nuanced decision that

depends heavily on the specific requirements of the application.

Iron-Nickel alloys are the premier choice for high-frequency, low-signal applications where

minimizing hysteresis losses is paramount. Their high initial permeability also makes them

ideal for applications requiring a rapid magnetic response.

Silicon-Iron alloys remain the industry standard for power frequency applications due to their

high saturation induction, low eddy current losses, and cost-effectiveness. Grain-oriented

grades offer exceptionally low losses in the direction of rolling, making them perfect for

transformer cores.

This guide provides a foundational understanding and quantitative data to assist in the material

selection process. For critical applications, it is always recommended to consult manufacturer-

specific datasheets for the most accurate and detailed performance characteristics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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